Cas no 42204-38-6 (8-(hydroxymethyl)-3,7-dimethylpurine-2,6-dione)

• Product Name: 8-(hydroxymethyl)-3,7-dimethylpurine-2,6-dione
• CAS No: 42204-38-6
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 927886
• PubChem ID: 271289
• Update Time: 2025-04-19

8-(hydroxymethyl)-3,7-dimethylpurine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(hydroxymethyl)-3,7-dimethylpurine-2,6-dione
• 8-(hydroxymethyl)-3,7-dimethyl-3,7-dihydro-1h-purine-2,6-dione
• 8-Hydroxymethyl-3,7-dimethyl-3,7-dihydro-purin-2,6-dion
• 8-hydroxymethyl-3,7-dimethyl-3,7-dihydro-purine-2,6-dione
• 8-Hydroxymethyl-theobromin
• 8-Hydroxymethyltheobromine
• AC1L6Q5D
• AC1Q6L8Z
• AG-K-81949
• AR-1H4078
• CTK4I5847
• NSC114755
• SureCN515834
• SCHEMBL515834
• 8-(Hydroxymethyl)-3,7-dimethyl-purine-2,6-dione
• DTXSID80297219
• 42204-38-6
• NSC-114755
• 8-(Hydroxymethyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
• 8-(hydroxymethyl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• DS-009250

• Inchi： 1S/C8H10N4O3/c1-11-4(3-13)9-6-5(11)7(14)10-8(15)12(6)2/h13H,3H2,1-2H3,(H,10,14,15)
• InChI Key： ZBVLWXKLOOBRLQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CO)N2C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 210.0754
• Monoisotopic Mass: 210.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.46
• LogP: -1.54740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines